2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide

• IUPAC Name: 2-(2-fluorophenyl)-N-(2-piperidin-1-ylethyl)acetamide
• InChI: InChI=1S/C15H21FN2O/c16-14-7-3-2-6-13(14)12-15(19)17-8-11-18-9-4-1-5-10-18/h2-3,6-7H,1,4-5,8-12H2,(H,17,19)
• InChI Key: XTDIYUWVUVLQNA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCNC(=O)CC2=CC=CC=C2F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide, also known as FPEA, is a compound that has been widely studied in the field of medicinal chemistry due to its potential therapeutic applications. FPEA is a member of the acylpiperidine class of compounds and has been shown to possess a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide is thought to involve its ability to inhibit the reuptake of serotonin in the brain, leading to increased levels of the neurotransmitter. This increased serotonin activity is believed to be responsible for the compound's antidepressant and anxiolytic effects. Additionally, this compound has been shown to activate the mu-opioid receptor, leading to its analgesic properties.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its antidepressant, anxiolytic, and analgesic properties, this compound has been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide in lab experiments is its potency as an analgesic agent, which makes it useful for studying pain pathways. Additionally, its ability to inhibit the reuptake of serotonin makes it a useful tool for investigating the role of this neurotransmitter in various physiological processes. However, one limitation of this compound is its potential for toxicity, which must be carefully monitored in experimental settings.

Future Directions

There are many potential future directions for 2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide research. One area of interest is its potential use as a treatment for neuropathic pain, which is often resistant to traditional analgesic agents. Additionally, this compound's anti-inflammatory properties make it a promising candidate for the treatment of inflammatory conditions such as rheumatoid arthritis. Finally, further investigation is needed to fully understand the compound's mechanism of action and to identify other potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide involves the reaction of 2-fluoroaniline with 1-piperidinoethanol, followed by acetylation of the resulting product with acetic anhydride. The final product is obtained through purification by column chromatography.

Scientific Research Applications

2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide has been investigated for its potential use as a treatment for various conditions, including depression, anxiety, and chronic pain. Studies have shown that this compound acts as a selective serotonin reuptake inhibitor (SSRI) and a potent analgesic agent.